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This technical guide provides an in-depth analysis of the neutron capture cross section of
Gadolinium-160 (1¢°Gd), a stable isotope of gadolinium with significant applications in nuclear
technology and medical isotope production. The document is intended for researchers,
scientists, and drug development professionals, offering a comprehensive overview of key
data, experimental methodologies, and the underlying nuclear processes.

Gadolinium-160, with a natural abundance of 21.86%, possesses a thermal neutron capture
cross section that, while modest compared to its sister isotopes 1°>Gd and 137Gd, is of
considerable interest.[1] The capture of a neutron by 16°Gd leads to the formation of 161Gd,
which subsequently decays to Terbium-161 (1%1Tb), a radionuclide with promising applications
in targeted cancer therapy.[2] Accurate knowledge of the 16°Gd(n,y)1°1Gd reaction cross section
is therefore crucial for optimizing the production of this medically significant isotope and for
various applications in nuclear reactor physics.

Quantitative Neutron Capture Cross Section Data

The neutron capture cross section of a nuclide is a measure of the probability of a neutron
capture event occurring. This value is highly dependent on the energy of the incident neutron.
For practical applications, two key parameters are often considered: the thermal neutron
capture cross section and the resonance integral.
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The thermal neutron capture cross section refers to the cross section for neutrons in thermal
equilibrium with their surroundings, typically at room temperature (corresponding to an energy
of 0.0253 eV). The resonance integral is the integral of the neutron capture cross section over
the epithermal energy range, typically from 0.5 eV to 10 MeV, and it accounts for the sharp
peaks in the cross section known as resonances.

Below is a summary of evaluated and experimental data for the neutron capture cross section
of Gadolinium-160.

Parameter Value (barns) Data Source

Thermal Neutron Capture

) 0.7963 JENDL-3.2[3]
Cross Section (0.0253 eV)
Thermal Neutron Capture )
) 0.755 Leinweber et al. (RPI)[4]
Cross Section
Thermal Neutron Capture )
) ~0.8 EvitaChem[1]
Cross Section
Maxwellian Average Cross
] 0.7960 JENDL-3.2[3]
Section (300K)
Resonance Integral 12.02 JENDL-3.2[3]
Resonance Integral 7.66 Leinweber et al. (RPI)[5]

Note: 1 barn = 1072% cm?

The data presented in the table highlight a reasonable agreement between different
evaluations and experimental results, providing a solid foundation for calculations in reactor
physics and isotope production. The JENDL-3.2 library provides a slightly higher value for the
resonance integral compared to the measurements by Leinweber et al. from the Rensselaer
Polytechnic Institute (RPI).[3][5]

Experimental Determination of the Neutron Capture
Cross Section
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The experimental determination of neutron capture cross sections is a complex process that
relies on sophisticated facilities and measurement techniques. The time-of-flight (TOF) method
is a widely used and powerful technique for measuring energy-dependent neutron cross
sections.

Key Experimental Facilities

Two prominent facilities for such measurements are the Gaerttner LINAC Center at Rensselaer
Polytechnic Institute (RPI) and the n_TOF (neutron time-of-flight) facility at CERN.

o RPI LINAC: This facility utilizes a linear accelerator to produce a pulsed beam of electrons.
These electrons strike a target, generating a burst of neutrons through photoneutron
reactions. The neutrons are then moderated and travel down a flight path to the sample.[6]

e CERN n_TOF: At n_TOF, a high-intensity proton beam from the Proton Synchrotron strikes a
lead spallation target, producing a broad spectrum of neutrons.[7][8] The long flight path at
n_TOF allows for excellent energy resolution.[7]

The Time-of-Flight (TOF) Methodology

The fundamental principle of the TOF method is to determine the energy of a neutron by
measuring the time it takes to travel a known distance. The experimental workflow can be
summarized as follows:

o Pulsed Neutron Production: A short burst of neutrons with a wide range of energies is
generated.

¢ Neutron Flight: The neutrons travel down an evacuated flight tube of a known length (the
flight path).

¢ Interaction with Sample: The neutrons impinge on the target sample (in this case, an
enriched 16°Gd sample).

o Detection of Reaction Products: When a neutron is captured by a 1°°Gd nucleus, the
resulting excited 1%1Gd nucleus de-excites by emitting a cascade of prompt gamma rays.
These gamma rays are detected by a suitable detector system.
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o Time Measurement: The time difference between the initial neutron pulse and the detection
of the gamma-ray cascade is precisely measured. This time-of-flight is directly related to the
neutron's kinetic energy.

o Data Analysis: The number of capture events is recorded as a function of the neutron time-
of-flight (and thus energy). This data, combined with knowledge of the neutron flux and
sample characteristics, allows for the determination of the energy-dependent capture cross
section.

The following diagram illustrates the logical workflow of a typical time-of-flight neutron capture
Cross section measurement.
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Caption: Workflow of a time-of-flight neutron capture experiment.
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Detailed Experimental Protocols

A rigorous experimental protocol is essential for obtaining high-quality neutron capture cross
section data. The following outlines the key steps involved in a typical measurement campaign:

e Sample Preparation:

o Highly enriched 1%°Gd, typically in the form of gadolinium oxide (Gd203), is used to
minimize contributions from other isotopes.

o The sample is carefully weighed and encapsulated in a container made of a material with
a low neutron capture cross section (e.g., thin aluminum).

o The thickness and uniformity of the sample are precisely determined to correct for self-
shielding and multiple scattering effects.

o Detector System and Calibration:

o Gamma-ray detectors, such as Sodium lodide (Nal) scintillators or CeDe liquid scintillators,
are arranged around the sample position.[1][9] Nal detectors offer good energy resolution,
while CeDs detectors are known for their low sensitivity to scattered neutrons.

o The efficiency of the detector system as a function of gamma-ray energy must be
accurately calibrated using standard radioactive sources with well-known gamma-ray

emissions.
o Data Acquisition:

o The data acquisition (DAQ) system records the time of arrival and the pulse height of each
signal from the detectors.

o A"gamma flash" from the neutron-producing target provides a precise start signal (t=0) for
the time-of-flight measurement.[1]

o Measurements are typically performed with and without the sample in the beamline to
determine the background radiation.
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o A sample of a well-characterized standard, such as gold (*°’Au), is often measured under
the same conditions to normalize the results.

o Data Reduction and Analysis:

o

The raw data is corrected for background, dead time of the detector and DAQ system, and
other experimental effects.

o The time-of-flight spectrum is converted into an energy-dependent capture yield.

o Sophisticated nuclear data analysis codes, such as SAMMY, are used to perform a
resonance analysis of the capture yield.[10] This involves fitting the data with theoretical
models (e.g., the R-matrix formalism) to extract resonance parameters (energies, widths).

o The absolute normalization of the cross section is performed using the standard sample
(e.g., **’Au) or by utilizing well-known resonances in the measured data itself.

Conclusion

The neutron capture cross section of Gadolinium-160 is a critical parameter for a range of
applications, most notably the production of the medical isotope Terbium-161. This guide has
provided a summary of the available quantitative data, highlighting the consistency among
different measurements and evaluations. Furthermore, a detailed overview of the time-of-flight
experimental methodology, a cornerstone of modern neutron cross section measurements, has
been presented. Continued efforts in both experimental measurements and data evaluation are
essential to further refine our understanding of the neutron interaction properties of 16°Gd and
to support advancements in nuclear science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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